1-(Naphthalen-2-ylmethyl)-4-phenylpiperazine

• CAS RN: 61187-10-8
• Molecular Formula: C21H22N2
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 1-(naphthalen-2-ylmethyl)-4-phenylpiperazine
• InChI: InChI=1S/C21H22N2/c1-2-8-21(9-3-1)23-14-12-22(13-15-23)17-18-10-11-19-6-4-5-7-20(19)16-18/h1-11,16H,12-15,17H2
• InChI Key: JPLODFOBDGZCQW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3C=C2)C4=CC=CC=C4

Description

1-(Naphthalen-2-ylmethyl)-4-phenylpiperazine is a useful research compound. Its molecular formula is C21H22N2 and its molecular weight is 302.4 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(Naphthalen-2-ylmethyl)-4-phenylpiperazine is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 147958. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(Naphthalen-2-ylmethyl)-4-phenylpiperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Naphthalen-2-ylmethyl)-4-phenylpiperazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 10.0 g. of β-chloromethylnapthalene, 6.0 g. of sodium carbonate and 9.0 g. of phenylpiperazine in 60 ml. of dimethylformamide is stirred under nitrogen on a steambath for five hours. The reaction mixture is then cooled and filtered. The filtrate is concentrated and stirred with ice water. The formed precipitate is filtered off, dissolved in isobutyl alcohol and treated with ethereal hydrogen chloride to yield the hydrochloride salt of 1-(β-napthylmethyl)-4-(phenyl)piperazine having a melting point of 226°-228° C.